N-(2,4-dimethoxyphenyl)-2-((6-(pyrrolidin-1-yl)pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-(6-pyrrolidin-1-ylpyrimidin-4-yl)sulfanylacetamide
• InChI: InChI=1S/C18H22N4O3S/c1-24-13-5-6-14(15(9-13)25-2)21-17(23)11-26-18-10-16(19-12-20-18)22-7-3-4-8-22/h5-6,9-10,12H,3-4,7-8,11H2,1-2H3,(H,21,23)
• InChI Key: OBHGGIPXKUQDMT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CSC2=NC=NC(=C2)N3CCCC3)OC
• Molecular Formula: C18H22N4O3S
• Molecular Weight: 374.5 g/mol
• CAS No.: 1173250-49-1

Description

N-(2,4-dimethoxyphenyl)-2-((6-(pyrrolidin-1-yl)pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H22N4O3S and its molecular weight is 374.46. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Structural Analysis

• Research on heterocyclic derivatives of guanidine has shown the formation and structural determination of complex compounds through X-ray analysis, suggesting the potential for similar compounds to exhibit unique chemical properties and reactivities (Banfield et al., 1987).

Antimicrobial Activity

• Studies on new heterocycles incorporating antipyrine moiety have demonstrated the synthesis of compounds with significant antimicrobial activity, pointing towards the potential of structurally similar compounds to serve as bases for developing new antimicrobial agents (Bondock et al., 2008).

Crystal Structure and Molecular Conformation

• Analysis of crystal structures of diamino-pyrimidin-2-yl sulfanyl acetamides has provided insights into their molecular conformations, which could inform the design and synthesis of related compounds for various applications (Subasri et al., 2016).

Anticonvulsant Properties

• Research into S-acetamide derivatives of dimethyl-2-thiopyrimidine has explored their synthesis and pharmacological evaluation as anticonvulsant agents, suggesting potential research directions for related compounds in the treatment of convulsive disorders (Severina et al., 2020).

Antitumor Agents

• Studies on classical antifolates have led to the design and synthesis of compounds with inhibitory activity against human dihydrofolate reductase (DHFR) and thymidylate synthase (TS), highlighting the therapeutic potential of related molecules in cancer treatment (Gangjee et al., 2005).